Cas no 7580-12-3 (2,4,6-tris(propan-2-yl)-1,3,5-trioxane)

2,4,6-tris(propan-2-yl)-1,3,5-trioxane structure
7580-12-3 structure
Product Name:2,4,6-tris(propan-2-yl)-1,3,5-trioxane
CAS No:7580-12-3
Molecular Formula:C12H24O3
Molecular Weight:216.31716
MDL:MFCD00072685
CID:565443
PubChem ID:82059

2,4,6-tris(propan-2-yl)-1,3,5-trioxane Properties

Names and Identifiers

    • 1,3,5-Trioxane,2,4,6-tris(1-methylethyl)-
    • 2,4,6-tri(propan-2-yl)-1,3,5-trioxane
    • 2,4,6-Triisopropyl-1,3,5-trioxane
    • 2,4,6-Triisopropyltrioxane
    • EINECS 231-479-6
    • NSC 67871
    • paraisobutyraldehyde
    • s-Trioxane, 2,4,6-triisopropyl-
    • Sunsubly B
    • Triisopropyl-s-trioxane
    • 2,4,6-Tris(1-methylethyl)-1,3,5-trioxane
    • Sunsubly
    • 2,4,6-tris(propan-2-yl)-1,3,5-trioxane
    • F74572
    • 2,6-Triisopropyl-1,3,5-trioxane
    • 1,5-Trioxane, 2,4,6-tris(1-methylethyl)-
    • DW0AJ31USS
    • 2,4,6-TRIPROPAN-2-YL-1,3,5-TRIOXANE
    • InChI=1/C12H24O3/c1-7(2)10-13-11(8(3)4)15-12(14-10)9(5)6/h7-12H,1-6H3
    • SCHEMBL876651
    • NSC-67871
    • UNII-DW0AJ31USS
    • s-Trioxane,4,6-triisopropyl-
    • NSC67871
    • 2,4,6-triisopropyl-[1,3,5]trioxane
    • 1,3,5-Trioxane, 2,4,6-tris(1-methylethyl)-
    • W-104389
    • 1,5-Trioxane, 2,4,6-triisopropyl-
    • YSWG285
    • DTXSID6064745
    • AI3-05962
    • 1,3,5-Trioxane, 2,4,6-triisopropyl-
    • 7580-12-3
    • SCHEMBL11411161
    • EN300-9473604
    • AD-266/41884729
    • XYIANCZIPATGDH-UHFFFAOYSA-N
    • NS00047201
    • XYIANCZIPATGDH-UHFFFAOYSA-
    • BS-52372
    • MDL： MFCD00072685
    • InChIKey： XYIANCZIPATGDH-UHFFFAOYSA-N
    • Inchi： InChI=1S/C12H24O3/c1-7(2)10-13-11(8(3)4)15-12(14-10)9(5)6/h7-12H,1-6H3
    • SMILES： CC(C)C1OC(OC(O1)C(C)C)C(C)C

Computed Properties

  • Exact Mass: 216.17262
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 216.172545
  • Heavy Atom Count: 15
  • Complexity: 144
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • LogP: 2.99610
  • PSA: 27.69
  • Refractive Index: 1.424
  • Boiling Point: 244.9±20.0 ºC (760 Torr),
  • Melting Point: 64 ºC
  • Flash Point: 80.0±19.1 ºC,
  • Solubility: Very slightly soluble (0.52 g/l) (25 º C),
  • Density: 0.916±0.06 g/cm3 (20 ºC 760 Torr),

2,4,6-tris(propan-2-yl)-1,3,5-trioxane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G4P9-1g
2,4,6-TRIPROPAN-2-YL-1,3,5-TRIOXANE
 7580-12-3 98%
1g
 $28.00 2024-04-21
A2B Chem LLC
AH51789-1g
2,4,6-TRIPROPAN-2-YL-1,3,5-TRIOXANE
 7580-12-3 98%
1g
 $7.00 2024-04-19
Aaron
AR00G4XL-1g
2,4,6-TRIPROPAN-2-YL-1,3,5-TRIOXANE
 7580-12-3 98%
1g
 $7.00 2025-02-12
Enamine
EN300-9473604-0.05g
2,4,6-tris(propan-2-yl)-1,3,5-trioxane
 7580-12-3 95%
0.05g
 $94.0 2024-05-21

2,4,6-tris(propan-2-yl)-1,3,5-trioxane Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7580-12-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:7580-12-3)2,4,6-TRIPROPAN-2-YL-1,3,5-TRIOXANE
sfd10700
Purity:99.9%
Quantity:200kg
Price($):discuss personally